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Compound of Interest

Compound Name: 7-Fluorobenzofuran

CAS No.: 24410-61-5

Cat. No.: B1316722

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The crystal structure for the specific compound 7-Fluorobenzofuran is not publicly

available in crystallographic databases. Therefore, this guide utilizes the crystallographic data

of a closely related 7-substituted benzofuran derivative, 5-Iodo-7-methyl-2-(4-methylphenyl)-3-

methylsulfinyl-1-benzofuran, as a representative example to illustrate the principles of crystal

structure analysis for this class of compounds. All data presented below pertains to this proxy

molecule.

Introduction
Benzofuran derivatives are a significant class of heterocyclic compounds that form the core

structure of many biologically active molecules and natural products. Their versatile

pharmacological properties have led to their extensive use in drug discovery and development.

The substitution pattern on the benzofuran ring system plays a crucial role in determining the

molecule's three-dimensional structure, which in turn influences its biological activity and

pharmacokinetic properties.
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This technical guide provides an in-depth analysis of the crystal structure of a 7-substituted

benzofuran derivative. It details the experimental methodologies employed for structure

determination and presents the key crystallographic data in a structured format. This

information is critical for understanding the solid-state conformation, intermolecular interactions,

and for guiding the rational design of novel benzofuran-based therapeutic agents.

Experimental Protocols
The determination of the crystal structure of 5-Iodo-7-methyl-2-(4-methylphenyl)-3-

methylsulfinyl-1-benzofuran involved the following key experimental stages:

2.1. Synthesis and Crystallization

The synthesis of the title compound is achieved through established organic chemistry

methods. High-quality single crystals suitable for X-ray diffraction were obtained by slow

evaporation of a solvent system, a common technique for growing crystals of organic

molecules.

2.2. X-ray Diffraction Data Collection

A single crystal of suitable size and quality was mounted on a diffractometer. The crystal was

maintained at a low temperature (173 K) to minimize thermal vibrations of the atoms, leading to

a more precise determination of their positions. Data collection was performed using a Bruker

SMART APEXII CCD diffractometer with Mo Kα radiation (λ = 0.71073 Å). A series of diffraction

images were collected as the crystal was rotated.

2.3. Structure Solution and Refinement

The collected diffraction data was processed to yield a set of structure factors. The initial crystal

structure was solved using direct methods with the SHELXS97 program. This program uses

statistical methods to determine the phases of the structure factors, which then allows for the

calculation of an initial electron density map. This map reveals the positions of the heavier

atoms.

The initial structural model was then refined using a full-matrix least-squares procedure on F²

with the SHELXL97 program. This iterative process adjusts the atomic positions, and their

anisotropic displacement parameters, to achieve the best possible fit between the calculated
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and the observed structure factors. Hydrogen atoms were placed in calculated positions and

refined using a riding model.
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Figure 1: General workflow for crystal structure determination.

Crystallographic Data
The key crystallographic data and structure refinement details for 5-Iodo-7-methyl-2-(4-

methylphenyl)-3-methylsulfinyl-1-benzofuran are summarized in the tables below.

Table 1: Crystal Data and Structure Refinement.
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Parameter Value

Empirical Formula C₁₇H₁₅IO₂S

Formula Weight 410.25

Temperature 173(2) K

Wavelength 0.71073 Å

Crystal System Triclinic

Space Group P-1

Unit Cell Dimensions

a 7.6816(3) Å

b 9.6478(4) Å

c 11.3738(4) Å

α 75.409(2)°

β 84.062(2)°

γ 71.684(2)°

Volume 774.14(5) Å³

Z 2

Density (calculated) 1.759 Mg/m³

Absorption Coefficient 2.203 mm⁻¹

F(000) 404

Data Collection

Theta range for data collection 2.36 to 28.29°

Index ranges -10<=h<=10, -12<=k<=12, -15<=l<=15

Reflections collected 14337

Independent reflections 3858 [R(int) = 0.0191]
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Refinement

Refinement method Full-matrix least-squares on F²

Data / restraints / parameters 3858 / 0 / 193

Goodness-of-fit on F² 1.091

Final R indices [I>2sigma(I)] R1 = 0.0171, wR2 = 0.0439

R indices (all data) R1 = 0.0185, wR2 = 0.0444

Largest diff. peak and hole 0.451 and -0.411 e.Å⁻³

Table 2: Selected Bond Lengths (Å).
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Bond Length

I(1)-C(5) 2.103(2)

S(1)-O(2) 1.5039(14)

S(1)-C(3) 1.770(2)

S(1)-C(17) 1.789(2)

O(1)-C(8) 1.375(2)

O(1)-C(2) 1.381(2)

C(2)-C(3) 1.365(3)

C(3)-C(4) 1.472(3)

C(4)-C(5) 1.388(3)

C(4)-C(9) 1.401(3)

C(5)-C(6) 1.387(3)

C(6)-C(7) 1.391(3)

C(7)-C(8) 1.391(3)

C(7)-C(10) 1.506(3)

C(8)-C(9) 1.394(3)

Table 3: Selected Bond Angles (°).
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Angle Value

O(2)-S(1)-C(3) 106.12(8)

O(2)-S(1)-C(17) 106.28(9)

C(3)-S(1)-C(17) 99.44(9)

C(8)-O(1)-C(2) 105.77(14)

C(3)-C(2)-O(1) 110.83(16)

C(3)-C(2)-C(11) 129.50(17)

O(1)-C(2)-C(11) 119.67(16)

C(2)-C(3)-C(4) 107.00(16)

C(2)-C(3)-S(1) 124.96(13)

C(4)-C(3)-S(1) 128.04(13)

C(5)-C(4)-C(9) 121.78(17)

C(5)-C(4)-C(3) 131.25(17)

C(9)-C(4)-C(3) 106.96(16)

C(6)-C(5)-C(4) 119.26(18)

C(6)-C(5)-I(1) 120.37(15)

C(4)-C(5)-I(1) 120.37(14)

C(5)-C(6)-C(7) 121.2(2)

C(8)-C(7)-C(6) 118.0(2)

C(8)-C(7)-C(10) 121.92(19)

C(6)-C(7)-C(10) 120.06(19)

O(1)-C(8)-C(9) 109.40(16)

O(1)-C(8)-C(7) 129.50(18)

C(9)-C(8)-C(7) 121.10(18)
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Structural Analysis and Discussion
The crystal structure of 5-Iodo-7-methyl-2-(4-methylphenyl)-3-methylsulfinyl-1-benzofuran

reveals several key features. The benzofuran ring system is essentially planar. The dihedral

angle between the benzofuran moiety and the 4-methylphenyl ring provides insight into the

overall molecular conformation.

In the crystal packing, molecules are linked into inversion-related dimers through halogen

bonding, a specific type of non-covalent interaction where the iodine atom acts as a Lewis acid

and an oxygen atom from the sulfinyl group of a neighboring molecule acts as a Lewis base.

This I···O interaction is a significant directional force in the solid-state assembly of these

molecules.
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Figure 2: Relationship between molecular structure and crystal packing.

Relevance in Drug Development
The detailed structural information obtained from X-ray crystallography is invaluable for drug

development professionals. It provides a precise three-dimensional model of the molecule,

which is essential for:
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Structure-Activity Relationship (SAR) Studies: Understanding how modifications to the

chemical structure affect biological activity.

Computational Modeling and Docking: Predicting how the molecule might interact with its

biological target (e.g., an enzyme or receptor).

Polymorph Screening: Identifying and characterizing different crystalline forms of a drug

substance, which can have different physical properties (e.g., solubility, stability).

Intellectual Property: Providing definitive structural data for patent applications.

Conclusion
While the crystal structure of 7-Fluorobenzofuran remains elusive in the public domain, the

analysis of the closely related 5-Iodo-7-methyl-2-(4-methylphenyl)-3-methylsulfinyl-1-

benzofuran provides a valuable framework for understanding the structural chemistry of 7-

substituted benzofurans. The detailed experimental protocols and the comprehensive

crystallographic data presented herein serve as a guide for researchers in the field and

highlight the importance of single-crystal X-ray diffraction in modern drug discovery and

materials science. Further research to crystallize and analyze 7-Fluorobenzofuran would be a

valuable contribution to the field.

To cite this document: BenchChem. [Crystal Structure Analysis of 7-Substituted
Benzofurans: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1316722/docs#crystal-structure-analysis-of-7-
substituted-benzofurans-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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